Cas no 1638763-26-4 (tert-butyl trans-5-fluoro-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate)

• Product Name: tert-butyl trans-5-fluoro-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate
• CAS No: 1638763-26-4
• MF: C₁₂H₂₂FNO₃
• MW: 247.306387424469
• CID: 5289913
• Update Time: 2026-03-09

tert-butyl trans-5-fluoro-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4S,5S)-5-fluoro-4-hydroxy-3,3-dimethylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 5-fluoro-4-hydroxy-3,3-dimethyl-, 1,1-dimethylethyl ester, (4R,5R)-rel-
• tert-Butyl trans-5-fluoro-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate
• tert-butyl trans-5-fluoro-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate

• Inchi： 1S/C12H22FNO3/c1-11(2,3)17-10(16)14-6-8(13)9(15)12(4,5)7-14/h8-9,15H,6-7H2,1-5H3/t8-,9+/m1/s1
• InChI Key： ZXQXELYTJRBLOD-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](F)[C@H](O)C(C)(C)C1

Additional information on tert-butyl trans-5-fluoro-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate

Research Brief on tert-Butyl trans-5-Fluoro-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate (CAS: 1638763-26-4)

In recent years, the compound tert-butyl trans-5-fluoro-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate (CAS: 1638763-26-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated piperidine scaffold, has shown promising potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

The structural features of tert-butyl trans-5-fluoro-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate, including the tert-butyl carbamate protection and the trans-configuration of the fluoro and hydroxy substituents, contribute to its stability and reactivity in synthetic pathways. Recent studies have highlighted its utility in the synthesis of protease inhibitors and modulators of neurotransmitter receptors, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the development of selective serotonin reuptake inhibitors (SSRIs). The researchers demonstrated that the fluorinated piperidine core enhances the binding affinity to serotonin transporters while minimizing off-target effects. The study reported a 40% improvement in selectivity compared to non-fluorinated analogs, underscoring the importance of the fluorine atom in optimizing pharmacological properties.

Another significant application of tert-butyl trans-5-fluoro-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate was reported in a recent patent (WO2023056123), which described its use as an intermediate in the synthesis of antiviral agents targeting RNA-dependent RNA polymerase (RdRp). The patent highlighted the compound's role in improving the metabolic stability of the final drug candidates, thereby enhancing their pharmacokinetic profiles.

From a synthetic chemistry perspective, advances in the scalable production of this compound have been achieved through innovative catalytic methods. A 2024 publication in Organic Process Research & Development detailed a novel asymmetric hydrogenation protocol that yields the trans-isomer with >99% enantiomeric excess (ee) and 85% overall yield. This method addresses previous challenges related to stereocontrol and scalability, paving the way for industrial applications.

Ongoing research is investigating the potential of tert-butyl trans-5-fluoro-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate in other therapeutic areas, including oncology and inflammation. Preliminary data from cell-based assays suggest that derivatives of this compound exhibit inhibitory activity against specific kinases involved in cancer cell proliferation. Further studies are warranted to explore these findings in vivo.

In conclusion, tert-butyl trans-5-fluoro-4-hydroxy-3,3-dimethyl-piperidine-1-carboxylate (CAS: 1638763-26-4) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span multiple therapeutic areas, and recent advancements in synthetic methodologies have enhanced its accessibility for research and development. Continued exploration of its derivatives is expected to yield novel drug candidates with improved efficacy and safety profiles.